Cas no 87639-61-0 (2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)-)

2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)- structure
87639-61-0 structure
Product name:2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)-
CAS No:87639-61-0
MF:C21H28OS
MW:328.511425018311
CID:654164
PubChem ID:71412465

2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)-
    • 2,6-dimethyl-10-methylidene-12-phenylsulfanyldodeca-2,6-dienal
    • 87639-61-0
    • 2,6-Dimethyl-10-methylidene-12-(phenylsulfanyl)dodeca-2,6-dienal
    • DTXSID30832018
    • Inchi: InChI=1S/C21H28OS/c1-18(10-8-12-20(3)17-22)9-7-11-19(2)15-16-23-21-13-5-4-6-14-21/h4-6,9,12-14,17H,2,7-8,10-11,15-16H2,1,3H3
    • InChI Key: VSTUUOWGOBUUDZ-UHFFFAOYSA-N
    • SMILES: CC(=CCCC(=C)CCSC1=CC=CC=C1)CCC=C(C)C=O

Computed Properties

  • Exact Mass: 328.18608669g/mol
  • Monoisotopic Mass: 328.18608669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 6.5
  • Topological Polar Surface Area: 42.4Ų

Recommend Articles

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.